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Compound of Interest

Compound Name: 5-Octyldihydrofuran-2(3H)-one-d2

Cat. No.: B12386706 Get Quote

In-Depth Technical Guide: 5-Octyldihydrofuran-
2(3H)-one-d2
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Octyldihydrofuran-2(3H)-one, also known as γ-laurolactone, is a naturally occurring γ-lactone

found in various fruits and dairy products. Its deuterated analogue, 5-Octyldihydrofuran-
2(3H)-one-d2 (γ-laurolactone-d2), is a valuable tool in metabolic research, pharmacokinetic

studies, and as an internal standard for mass spectrometry-based quantitative analysis. This

technical guide provides a comprehensive overview of its commercial availability,

physicochemical properties, synthesis, analytical methodologies, and potential biological

significance.

Commercial Availability
5-Octyldihydrofuran-2(3H)-one-d2 is commercially available as a stable isotope-labeled

compound. The primary supplier identified is MedChemExpress (MCE).
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Supplier Product Name Catalog Number
Additional
Information

MedChemExpress

(MCE)

5-Octyldihydrofuran-

2(3H)-one-d2 (γ-

Laurolactone-d2)

HY-W275481S For research use only.

Note: While a data sheet for a -d7 variant is available from the supplier, a specific certificate of

analysis with detailed quantitative data for the -d2 variant, including purity and isotopic

enrichment, was not publicly available at the time of this guide's compilation. It is

recommended to request this information directly from the supplier.

Physicochemical Properties
The following table summarizes the known and predicted physicochemical properties of 5-

Octyldihydrofuran-2(3H)-one. The properties of the d2 variant are expected to be very similar.

Property Value Source

Chemical Formula C₁₂H₂₀D₂O₂ N/A

Molecular Weight ~198.32 g/mol N/A

Appearance
Likely a colorless to pale

yellow liquid
Inferred

Solubility Soluble in organic solvents Inferred

Experimental Protocols
Synthesis of Deuterated γ-Lactones (General Protocol)
While a specific protocol for the synthesis of 5-Octyldihydrofuran-2(3H)-one-d2 is not readily

available in the public domain, a general approach for the synthesis of deuterated γ-lactones

can be adapted. One common method involves the reduction of a suitable precursor with a

deuterium source.

Example: Synthesis of a Deuterated γ-Lactone via Catalytic Deuteration
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This protocol is a generalized procedure and would require optimization for the specific

synthesis of 5-Octyldihydrofuran-2(3H)-one-d2.

Materials:

A suitable unsaturated precursor to γ-laurolactone (e.g., a corresponding unsaturated acid or

ester).

Deuterium gas (D₂)

Palladium on carbon (Pd/C) catalyst

Anhydrous solvent (e.g., ethyl acetate, methanol)

Standard laboratory glassware and hydrogenation apparatus

Procedure:

Dissolve the unsaturated precursor in the anhydrous solvent in a reaction vessel suitable for

hydrogenation.

Carefully add the Pd/C catalyst to the solution.

Purge the reaction vessel with an inert gas (e.g., argon or nitrogen) to remove any air.

Introduce deuterium gas into the reaction vessel, typically at a pressure of 1-5 atm.

Stir the reaction mixture vigorously at room temperature or with gentle heating.

Monitor the reaction progress by techniques such as Thin Layer Chromatography (TLC) or

Gas Chromatography (GC).

Once the reaction is complete, carefully vent the excess deuterium gas and purge the vessel

with an inert gas.

Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

Concentrate the filtrate under reduced pressure to obtain the crude deuterated lactone.
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Purify the product using column chromatography on silica gel to yield the final deuterated γ-

lactone.

Logical Workflow for Synthesis
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Caption: General workflow for the synthesis of a deuterated γ-lactone.
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Analytical Methodologies
Gas Chromatography-Mass Spectrometry (GC-MS) is a primary technique for the analysis of

volatile compounds like γ-lactones and their deuterated analogues.

General GC-MS Protocol for γ-Lactone Analysis:

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Capillary column suitable for flavor and fragrance analysis (e.g., DB-5ms, HP-5ms)

Sample Preparation:

Prepare a stock solution of the 5-Octyldihydrofuran-2(3H)-one-d2 standard in a suitable

solvent (e.g., dichloromethane, hexane).

For quantitative analysis, prepare a series of calibration standards by diluting the stock

solution.

For biological samples, a liquid-liquid extraction or solid-phase microextraction (SPME) may

be necessary to isolate the analyte.

GC Conditions:

Injector Temperature: 250 °C

Injection Mode: Splitless or split, depending on the concentration

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: 10 °C/min to 250 °C

Hold: 5 minutes at 250 °C
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Transfer Line Temperature: 280 °C

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Ion Source Temperature: 230 °C

Mass Range: m/z 40-400

Data Analysis:

Identify the target compound by its retention time and mass spectrum.

For quantitative analysis, construct a calibration curve by plotting the peak area of the

analyte against its concentration.

The deuterated standard is used to correct for variations in sample preparation and

instrument response.

High-Performance Liquid Chromatography (HPLC) can also be employed, particularly for less

volatile derivatives or for preparative-scale purification.

General HPLC Protocol:

Instrumentation:

HPLC system with a UV or Mass Spectrometric detector

Reversed-phase C18 column

Mobile Phase:

A gradient of water and an organic solvent (e.g., acetonitrile or methanol) is typically used.

Detection:

UV detection at a low wavelength (around 210 nm) as lactones have a weak chromophore.
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Mass spectrometry provides higher sensitivity and specificity.

Sample Preparation:

Dissolve the sample in the mobile phase or a compatible solvent.

Filter the sample through a 0.45 µm filter before injection.
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Click to download full resolution via product page

Caption: General workflow for the analytical characterization of 5-Octyldihydrofuran-2(3H)-
one-d2.

Biological Significance and Potential Applications
While specific signaling pathways involving 5-Octyldihydrofuran-2(3H)-one are not extensively

documented, the broader class of γ-lactones exhibits a range of biological activities and

applications in drug development.

Known Roles of γ-Lactones:

Flavor and Fragrance: Many γ-lactones are key aroma compounds in foods and are used as

flavoring agents.

Pharmacological Activities: Various γ-lactone derivatives have shown promising biological

activities, including:

Anticancer: Some lactones have demonstrated cytotoxic effects against cancer cell lines.

Anti-inflammatory: Certain lactones possess anti-inflammatory properties.

Antimicrobial: Antibacterial and antifungal activities have been reported for some lactones.

Metabolic Studies: As naturally occurring compounds, γ-lactones are involved in various

metabolic pathways. Their deuterated counterparts are invaluable for tracing these pathways

and understanding their kinetics.

Potential Signaling Pathway Interactions:

Based on the known activities of similar compounds, potential (though unconfirmed) areas of

investigation for γ-laurolactone's biological effects could include:

Quorum Sensing in Bacteria: Some lactones are involved in bacterial communication.

Modulation of Inflammatory Pathways: Potential interaction with signaling cascades like NF-

κB.
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Enzyme Inhibition: The lactone ring can be a target for enzymatic hydrolysis or inhibition.
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Caption: Hypothesized interaction of γ-laurolactone with key cellular signaling pathways.

Conclusion
5-Octyldihydrofuran-2(3H)-one-d2 is a commercially available deuterated compound with

significant potential for use in various research and development applications. While specific

data on the d2 variant is limited, this guide provides a framework based on the known

properties and methodologies for γ-lactones. Researchers are encouraged to obtain detailed

specifications from the supplier and to adapt the provided general protocols for their specific

needs. The exploration of the biological activities of γ-laurolactone and its deuterated

analogues remains a promising area for future investigation in drug discovery and metabolic

research.

To cite this document: BenchChem. [commercial availability of 5-Octyldihydrofuran-2(3H)-
one-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386706#commercial-availability-of-5-
octyldihydrofuran-2-3h-one-d2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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